4-(4-Cyanophenylazo)phenol

• CAS RN: 26029-68-5
• Molecular Formula: C13H9N3O
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 4-[(4-hydroxyphenyl)diazenyl]benzonitrile
• InChI: InChI=1S/C13H9N3O/c14-9-10-1-3-11(4-2-10)15-16-12-5-7-13(17)8-6-12/h1-8,17H
• InChI Key: HKRIZVYPOGYCLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)N=NC2=CC=C(C=C2)O

Description

4-(4-Cyanophenylazo)phenol is a useful research compound. Its molecular formula is C13H9N3O and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

While stirring 2 mol (236.3 g) of 4-aminobenzonitrile, 600 ml of 12N HCl and 600 ml of purified water in an ice bath, an aqueous solution of NaNO2 (NaNO2 150 g, in 750 ml of purified water) was dropped (Step 1). 2 mol (191.8 g) of phenol and 2 mol (112.3 g) of KOH were rapidly dissolved in about 2 liter of purified water, to which the product in Step 1 was dropped. After filtration under suction, the product was washed with purified water and then dried under a reduced pressure. The product was recrystallized in methanol to obtain 1.3 mol of 4-hydroxy-4′-cyanoazobenzene (292.3 g; yield 65.5%).